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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B1352304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of C.I. Disperse Red 17
against a selection of alternative red disperse dyes commonly used in the textile industry. The

following data, compiled from various industry sources, is intended to assist researchers and

scientists in selecting the appropriate dye for their specific applications, considering key

performance indicators such as fastness to light, washing, and heat.

Quantitative Performance Data
The following tables summarize the fastness properties of Disperse Red 17 and its alternatives

when applied to polyester, a common synthetic fiber for disperse dyes. Fastness is graded on a

scale of 1 to 5 for washing, rubbing, and sublimation, with 5 representing the best performance.

Light fastness is rated on a scale of 1 to 8, with 8 indicating the highest resistance to fading.

Table 1: Fastness Properties of C.I. Disperse Red 17
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Fastness Property Test Standard Rating

Light Fastness ISO 105-B02 4

Washing Fastness (Color

Change)
ISO 105-C06 4-5

Washing Fastness (Staining) ISO 105-C06 5

Perspiration Fastness

(Staining)
ISO 105-E04 5

Ironing/Sublimation Fastness ISO 105-P01 4-5

Table 2: Comparative Fastness Properties of Alternative Red Disperse Dyes on Polyester

C.I. Name
Light
Fastness
(1-8)

Wash
Fastness
(Color
Change) (1-
5)

Sublimation
Fastness
(Staining)
(1-5)

Rubbing
Fastness
(Dry) (1-5)

Rubbing
Fastness
(Wet) (1-5)

Disperse Red

1
4-5 5 4 - -

Disperse Red

60
5-6 4 3-4 4 3-4

Disperse Red

73
5-6 5 4 - -

Disperse Red

82
6-7 4-5 4 4 4

Disperse Red

86
6-7 4-5 4 4-5 4

Disperse Red

167
7-8 5 5 - -
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Note: A hyphen (-) indicates that specific data was not readily available in the searched

resources. Fastness properties can vary depending on the specific substrate, dyeing process,

and depth of shade.

Experimental Protocols
The performance data presented in this guide is based on standardized testing methodologies

to ensure comparability and reproducibility. The following are detailed protocols for the key

experiments cited.

Light Fastness (ISO 105-B02)
This test evaluates the resistance of the color of textiles to the action of an artificial light source

that simulates natural daylight (D65) using a xenon arc lamp.[1][2][3][4][5]

Apparatus: Xenon arc lamp apparatus, lightfastness standards (Blue Wool Scale), grey scale

for assessing color change.

Procedure:

A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue

Wool standards (rated 1-8).

The samples and standards are exposed to the light from the xenon arc lamp under

controlled conditions of temperature and humidity.

The exposure is continued until a specified amount of fading has occurred on the test

specimen or the standards.

The light fastness of the specimen is assessed by comparing the change in its color with

that of the Blue Wool standards. The rating is the number of the Blue Wool standard that

shows a similar degree of fading.

Wash Fastness (AATCC Test Method 61 / ISO 105-C06)
This test is designed to determine the resistance of the color of textiles to domestic or

commercial laundering procedures. It simulates the effect of five home launderings in a single

accelerated test.
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Apparatus: A suitable washing machine (e.g., Launder-Ometer), stainless steel canisters,

stainless steel balls (for mechanical action), multifiber adjacent fabric, grey scale for

assessing color change and staining.

Procedure:

A specimen of the dyed fabric is stitched to a multifiber test fabric.

The composite specimen is placed in a stainless steel container with a specified detergent

solution and stainless steel balls.

The container is then agitated in the laundering apparatus at a specified temperature and

for a set duration (typically 45 minutes).

After washing, the sample is rinsed and dried.

The change in color of the dyed specimen is evaluated using the Gray Scale for Color

Change, and the staining on each fiber of the multifiber fabric is assessed using the Gray

Scale for Staining.

Sublimation Fastness (ISO 105-P01 / AATCC Test
Method 117)
This test assesses the resistance of the color of textiles to sublimation, which is the tendency of

some dyes to vaporize when heated and then deposit on adjacent materials.

Apparatus: A heat press or a suitable heating device capable of maintaining a constant

temperature, undyed polyester fabric, grey scale for assessing staining.

Procedure:

A specimen of the dyed textile is placed between two pieces of undyed polyester fabric.

The composite sample is placed in the heating device and subjected to a specified

temperature (e.g., 150°C, 180°C, or 210°C) and pressure for a set time (e.g., 30 seconds).

After heating, the sample is removed and allowed to cool.
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The degree of staining on the undyed polyester fabrics is assessed using the grey scale

for staining.

Crocking (Rubbing) Fastness (ISO 105-X12)
This test measures the transfer of color from the surface of a colored textile to other surfaces

by rubbing.

Apparatus: Crockmeter, standard white cotton rubbing cloth, grey scale for assessing

staining.

Procedure:

A specimen of the dyed textile is mounted on the base of the crockmeter.

A dry, standard white cotton cloth is mounted on the rubbing finger of the crockmeter.

The rubbing finger is moved back and forth across the test specimen for a specified

number of cycles (typically 10) with a constant downward force.

The amount of color transferred to the white rubbing cloth is assessed using the grey

scale for staining.

The procedure is repeated with a wet rubbing cloth.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the comparative performance

evaluation of disperse dyes.
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Caption: Workflow for Comparative Performance Evaluation of Disperse Dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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